Cas no 1358252-10-4 (N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide)

• Product Name: N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide
• CAS No: 1358252-10-4
• MF: C₂₅H₂₁FN₂O₃
• MW: 416.444249868393
• CID: 5399657
• Update Time: 2025-07-02

N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Ethoxy-2-(4-methoxyphenyl)-6-quinolinyl]-4-fluorobenzamide
• N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide

• Inchi： 1S/C25H21FN2O3/c1-3-31-24-15-23(16-6-11-20(30-2)12-7-16)28-22-13-10-19(14-21(22)24)27-25(29)17-4-8-18(26)9-5-17/h4-15H,3H2,1-2H3,(H,27,29)
• InChI Key： KPFYSKKQEDXQSZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2C(=C1)C(OCC)=CC(C1=CC=C(OC)C=C1)=N2)(=O)C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.263±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.3±50.0 °C(Predicted)
• pka: 12.66±0.43(Predicted)

Additional information on N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide

Professional Introduction to N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide (CAS No. 1358252-10-4)

N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1358252-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide is characterized by a quinoline core substituted with ethoxy and methoxy groups, further functionalized with a 4-fluorobenzamide moiety. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of the quinoline scaffold is particularly noteworthy, as quinoline derivatives have a long history of use in medicinal chemistry, with several well-known drugs featuring this core structure.

In recent years, there has been a growing interest in quinoline-based compounds due to their diverse biological activities. These activities include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide is thought to enhance its interaction with biological targets, thereby modulating cellular processes relevant to disease states.

The synthesis of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide involves a multi-step organic synthesis process that requires precise control over reaction conditions and reagent selection. The introduction of the ethoxy and methoxy groups at the 4 and 2 positions of the quinoline ring, respectively, is critical for achieving the desired biological activity. Additionally, the incorporation of the 4-fluorobenzamide moiety at the 6-position further refines the compound's pharmacological profile.

The fluorine atom in the 4-fluorobenzamide group is particularly important, as fluorine substitution can significantly influence the metabolic stability and binding affinity of a molecule. This modification often enhances the compound's bioavailability and duration of action, making it an attractive candidate for further development. The synthesis also involves careful consideration of solvents, catalysts, and reaction temperatures to ensure high yield and purity.

Evaluation of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide in vitro has revealed intriguing biological activities that warrant further investigation. Preliminary studies suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors implicated in cancer progression. Specifically, it has shown promise in modulating kinases and transcription factors that are key players in cell proliferation and survival.

The quinoline core of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide is known to interact with various biological targets, including topoisomerases and DNA-dependent protein kinases. These interactions are thought to contribute to its potential therapeutic effects against cancerous cells. Additionally, the presence of electron-withdrawing groups such as the fluorine atom enhances its binding affinity to these targets.

In recent years, there has been a surge in research aimed at developing small molecule inhibitors for oncogenic pathways. N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-fluorobenzamide, with its unique structural features, represents a promising lead compound for this endeavor. Its ability to modulate key signaling pathways involved in cancer biology makes it an attractive candidate for further preclinical and clinical development.

Beyond its potential applications in oncology, N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yli strong>] -< strong > 0 -b enz amide strong > may also have implications in other therapeutic areas. For instance, its structural similarity to known antimicrobial agents suggests that it could exhibit activity against bacterial or viral pathogens. Further studies are needed to explore these possibilities fully.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and computational biology. The synthesis of complex molecules like N-[< strong > 40 h e t ho xy -22 (44 m e tho xy ph en y l ) q uin o lin -66 yl ] -44 fl uoro b en z am ide strong > benefits from high-throughput screening techniques and molecular modeling approaches that accelerate the identification of bioactive compounds.

In conclusion, N-[< strong > 44 e tho xy -22 (44 m e tho xy ph en y l ) q uin o lin -66 yl ] -44 fl uoro b en z am ide strong > (CAS No. < strong >135825210 -44 strong>) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique substitution pattern and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery efforts aimed at treating various diseases, particularly cancer.